(Z)-2-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)ethanesulfonic acid

• IUPAC Name: 2-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• InChI: InChI=1S/C13H13NO5S3/c1-19-10-5-3-2-4-9(10)8-11-12(15)14(13(20)21-11)6-7-22(16,17)18/h2-5,8H,6-7H2,1H3,(H,16,17,18)/b11-8-
• InChI Key: RGMXCMWYQZVAEJ-FLIBITNWSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)N(C(=S)S2)CCS(=O)(=O)O
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)N(C(=S)S2)CCS(=O)(=O)O
• Molecular Formula: C13H13NO5S3
• Molecular Weight: 359.4 g/mol

Description

(Z)-2-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)ethanesulfonic acid is a useful research compound. Its molecular formula is C13H13NO5S3 and its molecular weight is 359.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A series of related compounds, including derivatives of (Z)-2-((5-(4-hydroxybenzylidene)-4-oxo-4,5-dihydrothiazol-2-yl)amino) acid, have been synthesized and tested for their antimicrobial effectiveness against both gram-positive and gram-negative bacteria. These studies reveal that some derivatives show good to moderate activity, comparable to standard drugs like Ampicillin, but generally lower than Ciprofloxacin. Notably, certain compounds exhibited very good activity against Gram-positive bacteria such as B. subtilus and S. aureus (PansareDattatraya & Devan, 2015).

Furthermore, rhodanine-3-acetic acid-based derivatives have shown significant antimicrobial activity, especially against mycobacteria, including Mycobacterium tuberculosis. These compounds possess varying degrees of activity against a range of pathogens, suggesting potential applications in treating infectious diseases (Krátký, Vinšová, & Stolaříková, 2017).

Anticancer Properties

Research into the anticancer potential of 4-thiazolidinone derivatives containing the benzothiazole moiety has been conducted, with some compounds showing promising results against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. This suggests the potential utility of these compounds in the development of new anticancer therapies (Havrylyuk et al., 2010).

Structural and Molecular Studies

Extensive structural and molecular studies, including synthesis, characterization, docking studies, and evaluation of antimicrobial activity, have been carried out on various derivatives. These studies not only elucidate the chemical structure and properties of these compounds but also their potential interactions with biological targets, further highlighting the scientific interest in these molecules (Spoorthy et al., 2021).